Cas no 477887-37-9 (1-butyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile)

• Product Name: 1-butyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile
• CAS No: 477887-37-9
• MF: C₂₈H₂₄ClN₃
• MW: 437.963265419006
• CID: 5269880
• Update Time: 2026-03-09

1-butyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-BUTYL-2-([(E)-(4-CHLOROPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE
• 1-butyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile
• 1-butyl-2-[(E)-(4-chlorophenyl)methylideneamino]-4,5-diphenylpyrrole-3-carbonitrile
• 1-butyl-2-{[(E)-(4-chlorophenyl)methylidene]amino}-4,5-diphenyl-1H-pyrrole-3-carbonitrile

• Inchi： 1S/C28H24ClN3/c1-2-3-18-32-27(23-12-8-5-9-13-23)26(22-10-6-4-7-11-22)25(19-30)28(32)31-20-21-14-16-24(29)17-15-21/h4-17,20H,2-3,18H2,1H3/b31-20+
• InChI Key： OISFIYRYEARUJD-AJBULDERSA-N
• SMILES： ClC1C=CC(=CC=1)/C=N/C1=C(C#N)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 634
• XLogP3: 7.1
• Topological Polar Surface Area: 41.1

Additional information on 1-butyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile

Introduction to 1-butyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile (CAS No. 477887-37-9) and Its Emerging Applications in Chemical Biology

1-butyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile, identified by its CAS number 477887-37-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyrrole derivatives class, which is well-documented for its diverse biological activities. The presence of multiple aromatic rings, a nitrile group, and an amine-substituted alkene moiety contributes to its intricate chemical profile, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 1-butyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile incorporates several key functional groups that are known to interact with biological targets. The 4-chlorophenyl substituent, for instance, introduces a halogen atom that can participate in hydrogen bonding or π-stacking interactions with biomolecules. Meanwhile, the methylideneamino group at the 2-position of the pyrrole ring enhances the compound's ability to engage with enzymes or receptors through both hydrophobic and polar interactions. These structural elements are particularly relevant in the context of developing small-molecule inhibitors or modulators for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies using 1-butyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile have suggested potential interactions with proteins involved in inflammatory pathways, making it a candidate for investigating novel anti-inflammatory agents. The nitrile group at the 3-position of the pyrrole ring is another critical feature that may contribute to its bioactivity by serving as a hydrogen bond acceptor or participating in metal coordination interactions.

In vitro studies have begun to elucidate the pharmacological properties of this compound. Initial assays have shown promising results in modulating enzyme activity relevant to metabolic disorders. The diphenyl substituents at the 4 and 5 positions of the pyrrole core are thought to enhance solubility and improve cell membrane permeability, which are essential characteristics for drug candidates. Furthermore, the butyl chain at the 1-position may influence pharmacokinetic profiles by affecting distribution and excretion rates.

The synthesis of 1-butyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile presents a challenge due to its multi-step reaction sequence involving condensation, reduction, and functional group transformations. However, modern synthetic methodologies have streamlined these processes, allowing for scalable production under controlled conditions. Advances in catalytic techniques have also enabled more efficient pathways to introduce the desired substituents without compromising yield or purity.

From a medicinal chemistry perspective, analogues of this compound have been synthesized to explore structure-activity relationships (SAR). By modifying specific functional groups or substituents, researchers aim to optimize potency while minimizing off-target effects. For example, replacing the chlorine atom on the phenyl ring with another halogen or an alkyl group could alter electronic properties and binding affinity. Such modifications are guided by data from high-throughput screening (HTS) campaigns and computational docking studies.

The growing interest in heterocyclic compounds like pyrroles has been fueled by their role as scaffolds in numerous bioactive molecules. The versatility of 1-butyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile lies in its ability to be further functionalized into more complex derivatives with tailored biological activities. Researchers are exploring its potential as a lead compound for drugs targeting neurological disorders, where precise modulation of protein function is crucial.

Future directions in studying this compound may include exploring its role in epigenetic regulation or as a tool compound for mechanistic studies in cell biology. The pyrrole core is known to interact with nucleic acids and proteins involved in epigenetic processes, suggesting that derivatives like this could influence gene expression without altering DNA sequences directly. Additionally, its unique structural features make it suitable for use as an intermediate in larger synthetic schemes or as a probe for understanding enzyme mechanisms.

In conclusion,1-butyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile (CAS No. 477887-37-9) represents an exciting area of research within chemical biology and drug discovery. Its complex structure offers multiple opportunities for interaction with biological targets while being amenable to synthetic modification. As more data emerges from both experimental and computational studies，this compound will likely continue to be a focal point for innovation in medicinal chemistry。